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Compound of Interest

Compound Name: NNC 05-2090

Cat. No.: B15579115 Get Quote

NNC 05-2090 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) for the use of

NNC 05-2090, a potent and selective inhibitor of the betaine/GABA transporter 1 (BGT-1).

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for NNC 05-2090?

A1: Proper storage of NNC 05-2090 is crucial for maintaining its stability and activity.

Recommendations for both solid form and solutions are summarized below.

Table 1: Recommended Storage Conditions for NNC 05-2090
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Form Temperature Duration Notes

Solid Powder -20°C 12 months

Store under

desiccating

conditions.

4°C 6 months

Store under

desiccating

conditions.

In DMSO -20°C 1 to 6 months
See stability notes

below.

-80°C 6 months
For long-term storage

of stock solutions.

Note on DMSO Solution Stability: There are varying recommendations for the stability of NNC
05-2090 in DMSO at -20°C, with some sources suggesting 1 month and others up to 6 months.

To ensure the highest quality experimental results, it is recommended to prepare fresh

solutions for immediate use. If storage is necessary, a conservative approach of storing

aliquots at -20°C for no longer than one month is advised. For longer-term storage, -80°C is

preferable. Studies on the stability of various compounds in DMSO suggest that the presence

of water can be more detrimental than freeze-thaw cycles or the presence of oxygen.[1]

Therefore, using anhydrous DMSO and ensuring a low-moisture environment is critical.

Q2: What is the solubility of NNC 05-2090 in common laboratory solvents?

A2: NNC 05-2090 exhibits good solubility in dimethyl sulfoxide (DMSO).

Table 2: Solubility of NNC 05-2090

Solvent Solubility

DMSO ≥ 45.1 mg/mL

Ethanol < 5.64 mg/mL

Q3: What is the mechanism of action of NNC 05-2090?
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A3: NNC 05-2090 is a selective inhibitor of the betaine/GABA transporter 1 (BGT-1), also

known as GABA transporter 2 (GAT-2) in mice. By blocking BGT-1, NNC 05-2090 prevents the

reuptake of GABA from the synaptic cleft, leading to an increase in extracellular GABA

concentrations. This enhancement of GABAergic neurotransmission underlies its

anticonvulsant and antiallodynic effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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